2-{[1-(3-Trifluoromethyl-phenyl)-4,5-dihydro-1H-pyrazol-3-ylimino]-methyl}-phenol

• Molecular Formula: C17H14F3N3O
• Molecular Weight: 333.31 g/mol
• IUPAC Name: 2-[[2-[3-(trifluoromethyl)phenyl]-3,4-dihydropyrazol-5-yl]iminomethyl]phenol
• InChI: InChI=1S/C17H14F3N3O/c18-17(19,20)13-5-3-6-14(10-13)23-9-8-16(22-23)21-11-12-4-1-2-7-15(12)24/h1-7,10-11,24H,8-9H2
• InChI Key: NOZFZTBDJCBXIU-UHFFFAOYSA-N
• Canonical SMILES: C1CN(N=C1N=CC2=CC=CC=C2O)C3=CC=CC(=C3)C(F)(F)F

Description

2-{[1-(3-Trifluoromethyl-phenyl)-4,5-dihydro-1H-pyrazol-3-ylimino]-methyl}-phenol is a useful research compound. Its molecular formula is C17H14F3N3O and its molecular weight is 333.31 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 3-amino-1-(3-trifluoromethylphenyl)-2-pyrazoline (2.29 g) and salicylaldehyde (1.2 g) in methanol (22.9 ml) was heated to reflux for 30 minutes. The resulting semi-solid mass was cooled and then filtered to give an orange-coloured solid which was re-crystallized from ethanol to produce 3-salicylideneamino-1-(3-trifluoromethylphenyl)-2-pyrazoline m.p. 159.1° (yield 1.7 g).